Cas no 2228509-40-6 (2,2-difluoro-2-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 2,2-difluoro-2-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine
• CAS No: 2228509-40-6
• MF: C₉H₇F₆N
• MW: 243.149003267288
• CID: 6000725
• PubChem ID: 165885100
• Update Time: 2025-05-23

2,2-difluoro-2-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine
• 2,2-difluoro-2-[2-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine
• 2228509-40-6
• EN300-1973176

• Inchi： 1S/C9H7F6N/c10-7-5(8(11,12)4-16)2-1-3-6(7)9(13,14)15/h1-3H,4,16H2
• InChI Key： HGUAWWUWKHGORP-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC=C(C(F)(F)F)C=1F)F

Computed Properties

• Exact Mass: 243.04826820g/mol
• Monoisotopic Mass: 243.04826820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-2-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine

Introduction to 2,2-Difluoro-3-(Trifluoromethyl)Phenylethan-1-Amine (CAS No. 2228509-40-6)

2,2-Difluoro-3-(Trifluoromethyl)Phenylethan-1-Amine (CAS No. 2228509-40-6) is a highly specialized organic compound with significant applications in the field of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a trifluoromethyl group and two fluorine atoms at the 2-position, along with an ethanamine group at the 1-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it valuable for various research and industrial purposes.

The synthesis of CAS No. 2228509-40-6 involves advanced organic synthesis techniques, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing production time while maintaining product quality.

One of the most notable applications of CAS No. 2228509-40-6 is in the development of novel materials for electronic devices. The compound's fluorinated structure contributes to its high thermal stability and electrical conductivity, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance their mechanical properties without compromising their electrical performance.

In addition to its material science applications, CAS No. 2228509-40-6 has shown potential in medicinal chemistry. Its unique structure allows for interactions with specific biological targets, making it a valuable lead compound in drug discovery programs. Researchers have explored its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Preliminary results indicate that the compound exhibits moderate potency in vitro, warranting further investigation into its pharmacokinetic properties.

The environmental impact of CAS No. 2228509-40-6 has also been a topic of interest among scientists. Studies on its biodegradation and toxicity profiles are ongoing to ensure that its use aligns with sustainable practices. Recent research has focused on developing eco-friendly synthesis routes that minimize waste generation and energy consumption.

In conclusion, CAS No. 2228509-40-6, or 2,2-Difluoro-3-(Trifluoromethyl)Phenylethan-1-Amine, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for both academic research and industrial development. As advancements in synthetic methods and material science continue to evolve, the potential uses of this compound are expected to expand further.